Cas no 1361665-06-6 (2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl)

• Product Name: 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl
• CAS No: 1361665-06-6
• MF: C₁₃H₆Cl₃F₃
• MW: 325.540951251984
• CID: 4992891
• Update Time: 2025-06-11

2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl Chemical and Physical Properties

Names and Identifiers

• 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl

• Inchi： 1S/C13H6Cl3F3/c14-8-4-6(5-9(15)12(8)16)7-2-1-3-10(17)11(7)13(18)19/h1-5,13H
• InChI Key： LWSCFIKZGSTEFF-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C=C(C=1)C1C=CC=C(C=1C(F)F)F)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 291
• XLogP3: 6.2
• Topological Polar Surface Area: 0

Additional information on 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl

Introduction to 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361665-06-6)

2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl, identified by the chemical identifier CAS No. 1361665-06-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This biphenyl derivative is characterized by its unique structural features, which include the presence of multiple halogen atoms and a difluoromethyl substituent. The compound's molecular structure imparts distinct chemical properties that make it a valuable candidate for further investigation in various applications.

The structural motif of 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl consists of two benzene rings connected at the para positions, with specific halogen substitutions that enhance its reactivity and potential biological activity. The difluoromethyl group and the trichloro substituents play crucial roles in modulating the compound's interactions with biological targets. This configuration has been explored in recent studies for its potential as an intermediate in the synthesis of novel therapeutic agents.

In recent years, there has been a growing interest in halogenated biphenyl compounds due to their diverse pharmacological properties. The introduction of fluorine and chlorine atoms into the biphenyl core can significantly alter the electronic distribution and steric environment of the molecule, influencing its binding affinity and metabolic stability. 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl is no exception, and its unique substitution pattern has been studied for its potential applications in drug discovery.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of more complex molecules. The presence of multiple reactive sites allows for further functionalization, enabling chemists to design derivatives with tailored properties. For instance, researchers have explored the use of this compound in the development of novel antiviral and anticancer agents. The difluoromethyl group, in particular, is known to enhance metabolic stability and improve oral bioavailability, making it a desirable feature in drug design.

Recent advancements in computational chemistry have also facilitated a deeper understanding of the interactions between 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl and biological targets. Molecular modeling studies have revealed that the compound can interact with proteins in ways that suggest potential therapeutic activity. These insights have guided experimental efforts to optimize its pharmacological properties further.

The agrochemical sector has also shown interest in this compound due to its potential as a precursor for next-generation pesticides. Halogenated biphenyls are known for their ability to disrupt metabolic pathways in pests while maintaining low toxicity to non-target organisms. By leveraging the structural features of 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl, researchers aim to develop more effective and environmentally friendly agrochemical solutions.

In conclusion, 2'-(Difluoromethyl)-3'-fluoro-3,4,5-trichlorobiphenyl (CAS No. 1361665-06-6) represents a promising compound with diverse applications in pharmaceuticals and agrochemicals. Its unique structural features and potential biological activity make it a valuable subject for further research. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in addressing global challenges in health and agriculture.